Cas no 1485578-19-5 ([3-(Oxan-4-yl)-1,2,4-oxadiazol-5-yl]methanamine)
[3-(Oxan-4-yl)-1,2,4-oxadiazol-5-yl]methanamine Chemical and Physical Properties
Names and Identifiers
-
- [3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methanamine
- [3-(Oxan-4-yl)-1,2,4-oxadiazol-5-yl]methanamine
-
- MDL: MFCD21188310
- Inchi: 1S/C8H13N3O2/c9-5-7-10-8(11-13-7)6-1-3-12-4-2-6/h6H,1-5,9H2
- InChI Key: PDXMSWZNWRVZIY-UHFFFAOYSA-N
- SMILES: O1CCC(C2=NOC(CN)=N2)CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 162
- XLogP3: -0.5
- Topological Polar Surface Area: 74.2
[3-(Oxan-4-yl)-1,2,4-oxadiazol-5-yl]methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | O220166-100mg |
[3-(Oxan-4-yl)-1,2,4-oxadiazol-5-yl]methanamine |
1485578-19-5 | 100mg |
$ 115.00 | 2022-06-03 | ||
| TRC | O220166-500mg |
[3-(Oxan-4-yl)-1,2,4-oxadiazol-5-yl]methanamine |
1485578-19-5 | 500mg |
$ 435.00 | 2022-06-03 | ||
| TRC | O220166-1g |
[3-(Oxan-4-yl)-1,2,4-oxadiazol-5-yl]methanamine |
1485578-19-5 | 1g |
$ 660.00 | 2022-06-03 | ||
| Enamine | EN300-264890-0.05g |
[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methanamine |
1485578-19-5 | 0.05g |
$587.0 | 2023-09-14 | ||
| Enamine | EN300-264890-0.1g |
[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methanamine |
1485578-19-5 | 0.1g |
$615.0 | 2023-09-14 | ||
| Enamine | EN300-264890-0.25g |
[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methanamine |
1485578-19-5 | 0.25g |
$642.0 | 2023-09-14 | ||
| Enamine | EN300-264890-0.5g |
[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methanamine |
1485578-19-5 | 0.5g |
$671.0 | 2023-09-14 | ||
| Enamine | EN300-264890-1.0g |
[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methanamine |
1485578-19-5 | 1g |
$699.0 | 2023-04-24 | ||
| Enamine | EN300-264890-2.5g |
[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methanamine |
1485578-19-5 | 2.5g |
$1370.0 | 2023-09-14 | ||
| Enamine | EN300-264890-5.0g |
[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methanamine |
1485578-19-5 | 5g |
$2028.0 | 2023-04-24 |
[3-(Oxan-4-yl)-1,2,4-oxadiazol-5-yl]methanamine Related Literature
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
Additional information on [3-(Oxan-4-yl)-1,2,4-oxadiazol-5-yl]methanamine
Comprehensive Overview of [3-(Oxan-4-yl)-1,2,4-oxadiazol-5-yl]methanamine (CAS No. 1485578-19-5)
The compound [3-(Oxan-4-yl)-1,2,4-oxadiazol-5-yl]methanamine (CAS No. 1485578-19-5) is a specialized organic molecule featuring a unique combination of oxadiazole and oxan (tetrahydropyran) moieties. This structure has garnered significant interest in pharmaceutical and agrochemical research due to its potential as a bioactive scaffold. The presence of the 1,2,4-oxadiazole ring, known for its metabolic stability and hydrogen-bonding capabilities, makes it a valuable building block in drug discovery. Researchers are particularly intrigued by its applications in modulating enzyme targets and receptor interactions, aligning with current trends in precision medicine and small-molecule therapeutics.
In recent years, the demand for heterocyclic compounds like [3-(Oxan-4-yl)-1,2,4-oxadiazol-5-yl]methanamine has surged, driven by their versatility in addressing challenges such as drug resistance and selective toxicity. The oxan-4-yl group enhances lipophilicity, potentially improving blood-brain barrier penetration—a hot topic in neuropharmacology. This aligns with frequent search queries like "oxadiazole derivatives in CNS drugs" or "tetrahydropyran role in drug design", reflecting industry priorities. Computational studies suggest this compound’s utility in fragment-based drug discovery, a method gaining traction for its efficiency in identifying lead compounds.
Synthetic routes to CAS 1485578-19-5 often involve cyclocondensation reactions between amidoximes and carboxylic acid derivatives, followed by functional group modifications. Its methanamine tail offers a handle for further derivatization, enabling the creation of libraries for high-throughput screening—a technique frequently discussed in AI-driven drug development forums. Notably, the compound’s oxadiazole-oxan hybrid structure exhibits promising ADME properties (absorption, distribution, metabolism, excretion), a critical consideration in modern medicinal chemistry optimization strategies.
Beyond pharmaceuticals, [3-(Oxan-4-yl)-1,2,4-oxadiazol-5-yl]methanamine has potential in material science, particularly in designing photoactive polymers due to its conjugated system. This intersects with trending searches on "smart materials for sensors" and "biodegradable electronic components". Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity (>98%), meeting stringent requirements for preclinical studies. As regulatory agencies emphasize green chemistry, synthetic protocols for this compound are being optimized to reduce hazardous byproducts—a response to the growing demand for sustainable synthesis methods.
The safety profile of CAS 1485578-19-5 remains under investigation, though preliminary data suggest low acute toxicity. Its stability under physiological pH conditions makes it suitable for oral bioavailability studies, a key focus area in pharmacokinetic research. Patent databases reveal increasing filings involving this scaffold, particularly for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators—topics dominating recent biotech investment discussions. With the rise of AI-assisted molecular docking, this compound’s 3D conformation is being extensively modeled to predict binding affinities against emerging disease targets.
In conclusion, [3-(Oxan-4-yl)-1,2,4-oxadiazol-5-yl]methanamine represents a compelling case study in structure-activity relationship (SAR) exploration. Its dual functionality—combining the rigidity of oxadiazole with the flexibility of oxan—exemplifies contemporary strategies in rational drug design. As researchers decode its interactions with biological membranes and protein pockets, this compound may unlock novel therapeutic avenues, resonating with today’s emphasis on targeted therapies and personalized medicine.
1485578-19-5 ([3-(Oxan-4-yl)-1,2,4-oxadiazol-5-yl]methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)